3,3'-Diamino-4,4'-diphenoxybenzophenone

• Molecular Formula: C25H20N2O3
• Molecular Weight: 396.4 g/mol
• IUPAC Name: bis(3-amino-4-phenoxyphenyl)methanone
• InChI: InChI=1S/C25H20N2O3/c26-21-15-17(11-13-23(21)29-19-7-3-1-4-8-19)25(28)18-12-14-24(22(27)16-18)30-20-9-5-2-6-10-20/h1-16H,26-27H2
• InChI Key: SONDVQSYBUQGDH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)C(=O)C3=CC(=C(C=C3)OC4=CC=CC=C4)N)N

Description

3,3'-Diamino-4,4'-diphenoxybenzophenone is a useful research compound. Its molecular formula is C25H20N2O3 and its molecular weight is 396.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a reaction apparatus equipped with a thermometer, reflux condenser and stirrer, 60 g (0.131 mol) of 3,3'-dinitro-4,4'-diphenoxybenzophenone, 150 g of methyl cellosolve and 3.0 g of 5%-Pd/C (50% moisture content) were charged and reacted in a hydrogen atmosphere at 70°~80° C. for 4 hours. After finishing the reaction, the catalyst was filtered and the filtrate was concentrated under reduced pressure to obtain 45 g (86 % yield) of 3,3'-diamino-4,4'-diphenoxybenzophenone as light yellow crystals.